2-Fluoro-3-(tributylstannyl)pyridine

• IUPAC Name: tributyl-(2-fluoropyridin-3-yl)stannane
• InChI: InChI=1S/C5H3FN.3C4H9.Sn/c6-5-3-1-2-4-7-5;3*1-3-4-2;/h1-2,4H;3*1,3-4H2,2H3
• InChI Key: UEIDBUBBTLTCOP-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=C(N=CC=C1)F
• Molecular Formula: C17H30FNSn
• DSSTOX Substance ID: DTXSID00454847
• Molecular Weight: 386.1 g/mol
• CAS No.: 155533-81-6

Description

2-Fluoro-3-(tributylstannyl)pyridine is a chemical compound with the molecular formula C17H30FNSn and a molecular weight of 386.14 g/mol . It is a pyridine derivative that contains a fluorine atom and a tributylstannyl group attached to the pyridine ring.

Scientific Research Applications

2-Fluoro-3-(tributylstannyl)pyridine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the study of biological systems and the development of bioactive compounds.

Medicine: Investigated for its potential use in drug discovery and development, particularly in the synthesis of fluorinated drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Safety and Hazards

“2-Fluoro-3-(tributylstannyl)pyridine” is classified as dangerous according to GHS pictograms. It has several hazard statements including H301 (Toxic if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H318 (Causes serious eye damage), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation), and H410 (Very toxic to aquatic life with long lasting effects). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-3-(tributylstannyl)pyridine typically involves the reaction of 2-fluoropyridine with tributyltin chloride in the presence of a base such as sodium hydride or potassium tert-butoxide . The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent oxidation and moisture interference. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper handling and disposal of organotin reagents due to their toxicity .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-3-(tributylstannyl)pyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The tributylstannyl group can be replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as the Stille coupling.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine derivatives with different oxidation states.

Reduction Reactions: Reduction of the compound can lead to the formation of different organotin species.

Common Reagents and Conditions

Palladium Catalysts: Used in cross-coupling reactions to facilitate the substitution of the tributylstannyl group.

Oxidizing Agents: Such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride for reduction reactions.

Major Products Formed

The major products formed from these reactions include various substituted pyridines, fluorinated pyridines, and other organotin compounds .

Mechanism of Action

The mechanism of action of 2-Fluoro-3-(tributylstannyl)pyridine involves its ability to participate in various chemical reactions due to the presence of the fluorine and tributylstannyl groups. These groups influence the compound’s reactivity and interaction with other molecules. The molecular targets and pathways involved depend on the specific reactions and applications being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-3-(trifluoromethyl)pyridine
• 2-Chloro-3-(trifluoromethyl)pyridine
• 3-Fluoro-4-(trifluoromethyl)pyridine
• 4-Amino-3-(trifluoromethyl)pyridine

Uniqueness

2-Fluoro-3-(tributylstannyl)pyridine is unique due to the presence of both a fluorine atom and a tributylstannyl group, which confer distinct reactivity and properties compared to other pyridine derivatives. This combination makes it particularly useful in cross-coupling reactions and the synthesis of complex organic molecules .

Synthesis routes and methods

Procedure details

To a mixture of lithium diisopropylamide (1.5M in cyclohexane, 43 mL) and tetrahydrofuran (60 mL) cooled to -70° C. was added 2-fluoropyridine (6.0 mL) at such a rate that the temperature remained below -70° C. After 1.5 hours, tributyltin chloride (15 mL) was added, and the mixture was allowed to warm to room temperature. The mixture was diluted with hexane, washed with water, dried, filtered, and evaporated. Chromatography of the residue over silica gel (cyclohexane/ethyl acetate 98/2) gave 2-fluoro-3-tributylstannylpyridine (17 g).